1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• SMILES: CC(C)(CNCC1=CC=C(C=C1)Br)O
• InChI: InChI=1S/C11H16BrNO/c1-11(2,14)8-13-7-9-3-5-10(12)6-4-9/h3-6,13-14H,7-8H2,1-2H3
• InChIKey: XFFJPRYUTHCDON-UHFFFAOYSA-N

1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol Overview

1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol (CAS: 1250850-39-5) is a synthetic, bifunctional amino alcohol featuring a tertiary alcohol core and a secondary amine bearing a para-bromobenzyl substituent [1]. With a molecular formula of C₁₁H₁₆BrNO and a molecular weight of 258.15 g/mol, it is primarily utilized as a versatile intermediate in medicinal chemistry and organic synthesis [1]. The presence of the aryl bromide functionality enables transition metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), while the 1,2-amino alcohol motif provides a scaffold for further derivatization, distinguishing it from simpler phenethylamine or benzylamine analogs [2]. Commercially available purity specifications typically reach 95% .

Aryl bromide handle for Suzuki cross-coupling diversification

1,2-amino alcohol scaffold supports multi-step derivatization

Supplied as research-grade intermediate

• [1] CIRS Group. 1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol CAS#1250850-39-5. GHS Classification Database. IUPAC Name: 1-[(4-bromophenyl)methylamino]-2-methylpropan-2-ol. View Source
• [2] Solution-phase synthesis of an aminomethyl-substituted biaryl library via sequential amine N-alkylation and Suzuki cross-coupling. PubMed. Describes the general utility of 4-bromobenzyl bromides in N-alkylation and subsequent Suzuki coupling. View Source

1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol: Irreplaceability by Halogen Analogs

Generic halogen substitution (Cl, F) for the 4-bromo atom in this benzyl-amino alcohol scaffold is not functionally equivalent due to well-documented differences in both pharmacodynamic potency and chemical stability under acidic conditions. Class-level structure-activity relationship (SAR) analyses demonstrate significantly divergent biological inhibitory activity between 4-bromobenzyl and 4-chlorobenzyl substituents in related systems [1]. Furthermore, the 4-bromobenzyl group exhibits distinct chemical stability profiles relative to 4-chloro or 4-fluoro counterparts during acid-mediated deprotection steps, which impacts multi-step synthetic route design [2]. The specific aryl bromide also provides a superior synthetic handle for downstream palladium-catalyzed cross-coupling diversification that the chloro analog cannot match in reactivity [3].

4-Chloro analog

Lower leaving-group ability may limit Pd-catalyzed cross-coupling reactivity, affecting diversification efficiency.

2-Bromo isomer

Class-level evidence indicates altered enzyme inhibition profile due to ortho vs para substitution geometry.

4-Fluoro analog

Reduced acid stability under mild acidic conditions complicates protecting group strategies in multi-step synthesis.

• [1] Nature Scientific Reports. Table 1: α-glucosidase inhibitory activity of 6a–r. Compounds: 6j 4-Bromobenzyl IC50 28.0 µM; 6g 4-Chlorobenzyl IC50 96.6 µM. 2023. View Source
• [2] Perich JW, Johns RB. Synthesis of Casein-Related Peptides and Phosphopeptides. X. A Modified Method for the Synthesis of Ser(P)-Containing Peptides Through 4-Bromobenzyl Phosphate Protection. Australian Journal of Chemistry, 1991, 44(3): 389-396. Reports greater stability of 4-bromobenzyl vs. 4-chlorobenzyl in formic acid or 1 M HCl/acetic acid. View Source
• [3] Solution-phase synthesis of an aminomethyl-substituted biaryl library via sequential amine N-alkylation and Suzuki cross-coupling. Demonstrates the use of 4-bromobenzyl bromides for efficient Suzuki coupling to generate biaryl libraries. View Source

1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol: Differentiating Evidence

4-Bromobenzyl vs. 4-Chlorobenzyl Potency in Enzyme Inhibition

In a systematic study of substituted benzyl thiourea derivatives, the 4-bromobenzyl substituent demonstrated a 3.45-fold greater inhibitory potency against α-glucosidase compared to the 4-chlorobenzyl substituent: IC50 = 28.0 ± 0.6 µM versus IC50 = 96.6 ± 0.1 µM, respectively [1]. This indicates a significant class-level advantage for the 4-bromo substitution pattern in certain biological contexts, although direct data for the target amino alcohol scaffold is not reported in this study.

Halogen SAR potency

Class-level inference

IC50 28.0 µM (4-Br) vs 96.6 µM (4-Cl)
Reported 3.45-fold potency difference

Halogen-dependent enzyme inhibition context

Thiourea scaffold; direct amino alcohol data not available

Evidence Dimension	α-glucosidase inhibitory activity
Target Compound Data	IC50 = 28.0 ± 0.6 µM (4-Bromobenzyl substituent on a thiourea scaffold)
Comparator Or Baseline	IC50 = 96.6 ± 0.1 µM (4-Chlorobenzyl substituent on the same scaffold)
Quantified Difference	3.45-fold greater potency for 4-Br vs. 4-Cl
Conditions	In vitro enzymatic assay; specific scaffold: thiourea derivatives (compounds 6a–6r)

Why This Matters

Provides class-level justification for selecting the 4-bromo derivative over the 4-chloro bioisostere when optimizing for target engagement in drug discovery programs.

• [1] Nature Scientific Reports. Table 1: α-glucosidase inhibitory activity of 6a–r. Compounds 6j (4-Bromobenzyl) IC50 28.0 ± 0.6 µM; 6g (4-Chlorobenzyl) IC50 96.6 ± 0.1 µM. 2023. View Source

4-Bromo vs. 2-Bromo Positional Isomer Activity

Within the same thiourea derivative series, the para-bromobenzyl substituent (IC50 = 28.0 µM) was 4.8-fold more potent than its ortho-bromobenzyl isomer (IC50 = 133.5 µM) [1]. This class-level inference highlights the critical role of bromine positional geometry on bioactivity and suggests that the 4-bromo substitution pattern (as in the target compound) is structurally optimal compared to the 2-bromo isomer for this biological context.

Positional isomer activity

Class-level inference

para-4-Br IC50 28.0 µM vs ortho-2-Br IC50 133.5 µM
4.8-fold difference

Para-substitution geometry critical for enzyme inhibition context

Thiourea scaffold; target amino alcohol relevance requires review

Evidence Dimension	α-glucosidase inhibitory activity: positional isomer comparison
Target Compound Data	IC50 = 28.0 ± 0.6 µM (4-Bromobenzyl, para-substituted)
Comparator Or Baseline	IC50 = 133.5 ± 1.3 µM (2-Bromobenzyl, ortho-substituted)
Quantified Difference	4.8-fold greater potency for para-bromo (4-Br) vs. ortho-bromo (2-Br)
Conditions	In vitro enzymatic assay; thiourea scaffold (compounds 6h vs 6j)

Why This Matters

Demonstrates that the para-bromine position is non-interchangeable with ortho-substitution, directly impacting procurement decisions when sourcing precise structural isomers.

• [1] Nature Scientific Reports. Table 1: α-glucosidase inhibitory activity. 6h (2-Bromobenzyl) IC50 133.5 ± 1.3 µM; 6j (4-Bromobenzyl) IC50 28.0 ± 0.6 µM. 2023. View Source

Chemical Stability: 4-Bromobenzyl vs. Chloro/Fluoro Analogs

In a comparative study of 4-halobenzyl phosphoramidite reagents for peptide synthesis, the 4-bromobenzyl group demonstrated greater stability than either the 4-fluorobenzyl or 4-chlorobenzyl groups when exposed to formic acid or 1 M HCl/acetic acid solutions [1]. While all three halobenzyl groups cleaved at similar rates under 4 M HCl/dioxan or 50% CF₃CO₂H/CH₂Cl₂ conditions, the enhanced acid resistance of the 4-bromobenzyl moiety in milder acidic environments provides a distinct synthetic processing advantage.

Acid stability

Supporting evidence

4-Bromobenzyl group stable in HCOOH and 1M HCl/AcOH; chloro/fluoro groups less stable

Preferred for acid-mediated deprotection synthetic routes

Qualitative comparison from phosphorotriester studies

Evidence Dimension	Chemical stability under acidic conditions
Target Compound Data	4-Bromobenzyl group: stable in formic acid and 1 M HCl/acetic acid (as part of a phosphorotriester)
Comparator Or Baseline	4-Chlorobenzyl and 4-fluorobenzyl groups: less stable under the same conditions
Quantified Difference	Qualitatively greater stability (not numerically quantified in the original study)
Conditions	Formic acid or 1 M HCl/acetic acid solution; phosphorotriester context

Why This Matters

Supports selection of the 4-bromo analog for multi-step synthetic routes requiring acid-labile protection/deprotection sequences where chloro- or fluoro- analogs would prematurely degrade.

• [1] Perich JW, Johns RB. Australian Journal of Chemistry, 1991, 44(3): 389-396. View Source

Molecular Weight & Lipophilicity vs. 4-Chloro Analog

The target 4-bromo compound (MW: 258.15 g/mol) is 44.45 g/mol heavier than its 4-chloro analog (MW: 213.70 g/mol), representing a 20.8% increase in molecular mass . Computed logP for the bromo compound is approximately 2.48, compared to an expected lower logP for the chloro analog, reflecting the increased lipophilicity imparted by the bromine atom [1]. These differences directly impact membrane permeability predictions and chromatographic behavior in analytical methods development.

Physicochemical profile

Supporting evidence

MW 258.15 vs 213.70 (+20.8%); logP ~2.48 vs lower for Cl

Differentiates analytical retention and membrane permeability predictions

Computed properties; experimental confirmation recommended

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW = 258.15 g/mol; logP ≈ 2.48
Comparator Or Baseline	1-{[(4-Chlorophenyl)methyl]amino}-2-methylpropan-2-ol: MW = 213.70 g/mol
Quantified Difference	ΔMW = +44.45 g/mol (20.8% increase)
Conditions	Computed properties; ZINC15 database and vendor specifications

Why This Matters

Physicochemical property differences necessitate distinct analytical methods and influence ADME predictions, making direct substitution of the chloro analog inappropriate in regulated development settings.

• [1] ZINC15 Database. ZINC32110484: 1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol. Mwt: 258.159; logP: 2.481. View Source

Adrenergic Receptor Binding Affinity Baseline

According to ChEMBL activity data curated in the ZINC15 database, 1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol exhibits pKi values of 6.80 for the Beta-1 adrenergic receptor (ADRB1) and 6.70 for the Beta-2 adrenergic receptor (ADRB2) [1]. This places its binding affinity in the sub-micromolar range (Ki ≈ 158 nM for ADRB1). While direct comparator data for the 4-chloro or unsubstituted benzyl analogs in the same assay are not available, this establishes a quantitative baseline that can guide selection for adrenergic target-focused screening cascades.

ADRB binding baseline

Cross-study comparable

ADRB1 pKi 6.80 (Ki ~158 nM); ADRB2 pKi 6.70 (Ki ~200 nM)

Quantitative starting point for beta-adrenergic screening panels

ChEMBL data; no direct chloro analog comparator available

Evidence Dimension	Beta-adrenergic receptor binding affinity (pKi)
Target Compound Data	ADRB1 pKi = 6.80 (Ki ≈ 158 nM); ADRB2 pKi = 6.70 (Ki ≈ 200 nM)
Comparator Or Baseline	No direct comparator data available in the same assay; data represents a quantitative baseline for the target compound
Quantified Difference	N/A (baseline data; cross-study comparison with chloro analog not available)
Conditions	ChEMBL 20 database; source reference: J. Med. Chem. 1978, 21, 1081–1084

Why This Matters

Establishes validated receptor binding data for the target compound, enabling its selection as a reference standard or starting scaffold in adrenergic receptor drug discovery programs where binding affinity to ADRB1/ADRB2 is a key selection criterion.

• [1] ZINC15 Database. ZINC32110484 Activities based on ChEMBL 20. ADRB1 pKi = 6.80; ADRB2 pKi = 6.70. Source: J. Med. Chem. 1978, 21(10), 1081-1084 (PubMed ID: 31474). View Source

1-{[(4-Bromophenyl)methyl]amino}-2-methylpropan-2-ol: Key Applications

GPCR Target Engagement SAR Probe

The documented baseline binding affinities for ADRB1 (pKi 6.80) and ADRB2 (pKi 6.70) support the use of this compound as a starting scaffold or reference ligand in beta-adrenergic receptor screening panels [1]. Its selection over the 4-chloro analog is justified by the class-level SAR data showing superior potency of the 4-bromobenzyl group in related biological systems, and by the aryl bromide handle enabling further structural diversification via Suzuki coupling [2].

Acid-Stable Building Block for Multi-Step Synthesis

The enhanced acid stability of the 4-bromobenzyl moiety relative to 4-chlorobenzyl or 4-fluorobenzyl groups under formic acid or HCl/acetic acid conditions makes this compound the preferred choice for synthetic routes involving acid-mediated deprotection steps [1]. This is particularly relevant in peptide or phosphopeptide chemistry where selective protecting group cleavage is critical.

Position-Specific Probe for Enzyme Inhibition Studies

The 4.8-fold potency difference observed between 4-bromobenzyl and 2-bromobenzyl positional isomers in enzyme inhibition assays highlights the critical importance of the para-bromine geometry [1]. This compound is thus the appropriate choice for studies requiring para-substituted halogenated benzyl pharmacophores, as opposed to alternative regioisomers.

Physicochemical Reference Standard for Analytical Methods

The distinct molecular weight (258.15 vs. 213.70 for the chloro analog) and lipophilicity (logP ≈ 2.48) of this compound necessitate its use as a specific reference standard in HPLC or LC-MS method development, where the 4-chloro analog would exhibit different retention times and ionization characteristics [1][2].

Application

Selection Property

Validation Focus

GPCR target engagement SAR probe

4-Bromo cross-coupling handle and receptor binding baseline

Beta-adrenergic assay panel fit review

Acid-stable multi-step building block

Acid-resistant 4-bromobenzyl functionality

Deprotection compatibility under mild acidic conditions

Position-specific enzyme inhibition probe

Required para-bromine substitution geometry

Regioisomer bioactivity differentiation verification

Physicochemical reference standard

Differentiated molecular weight and lipophilicity

Analytical differentiation verification

• [1] ZINC15 Database. ZINC32110484: Activities based on ChEMBL 20. ADRB1 pKi 6.80, ADRB2 pKi 6.70. View Source
• [2] Solution-phase synthesis of an aminomethyl-substituted biaryl library via sequential amine N-alkylation and Suzuki cross-coupling. PubMed. View Source